N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-propylethanediamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-N-propyloxamide
• InChI: InChI=1S/C18H22N2O5S/c1-3-10-19-17(21)18(22)20-12-16(15-5-4-11-25-15)26(23,24)14-8-6-13(2)7-9-14/h4-9,11,16H,3,10,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: PYIQHHVEHDRFHH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NCC(C1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

N-{2-(Furan-2-yl)-2-[4-methylbenzenesulfonyl]ethyl}-N-propylethanediamide (N-FMEPD) is an organic compound that has been used in a variety of scientific research applications. N-FMEPD is a synthetic molecule that has a variety of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. The compound has been studied for its potential therapeutic applications in a number of diseases and conditions, including cancer, diabetes, Alzheimer’s disease, and cardiovascular disease.

Scientific Research Applications

N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-propylethanediamide has been studied for its potential therapeutic applications in a variety of diseases and conditions. In particular, the compound has been studied for its anti-inflammatory, antioxidant, and anti-cancer properties. It has been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to have antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, this compound has been shown to have anti-cancer activity by inducing apoptosis and inhibiting the growth of cancer cells.

Mechanism of Action

The exact mechanism of action of N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-propylethanediamide is not yet fully understood. However, it is believed that the compound exerts its biological activities by modulating the activity of various enzymes and proteins. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. In addition, this compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation, apoptosis, and cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, the compound has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have anti-microbial activity by inhibiting the growth of bacteria and fungi. In addition, this compound has been shown to have anti-allergic activity by blocking the release of histamine.

Advantages and Limitations for Lab Experiments

N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-propylethanediamide has several advantages and limitations for use in laboratory experiments. One advantage is that the compound is relatively easy to synthesize and is cost-effective. In addition, the compound is stable and can be stored for long periods of time. However, one limitation is that the compound is not very soluble in water, which may limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-propylethanediamide. For example, further research could be conducted to elucidate the exact mechanism of action of the compound and to explore its potential therapeutic applications in other diseases and conditions. In addition, further research could be conducted to investigate the potential toxicity of the compound and to identify any potential drug interactions. Finally, further research could be conducted to explore the potential uses of this compound as an industrial chemical.

Synthesis Methods

N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-propylethanediamide is typically synthesized by a multi-step process that involves the condensation of furan-2-yl-2-methylbenzenesulfonyl chloride with N-propylethanediamine in the presence of a base, such as sodium hydroxide or potassium carbonate. The product is then purified by recrystallization and/or chromatography. This method of synthesis has been demonstrated to be efficient and cost-effective.